Cas no 1590372-78-3 (ethyl 2-{2-azaspiro3.3heptan-6-yl}acetate)

• Product Name: ethyl 2-{2-azaspiro3.3heptan-6-yl}acetate
• CAS No: 1590372-78-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5654990
• PubChem ID: 90093242
• Update Time: 2025-05-19

ethyl 2-{2-azaspiro3.3heptan-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• PPOPKVADCIPAKB-UHFFFAOYSA-N
• 1590372-78-3
• SCHEMBL15636039
• EN300-27727799
• Ethyl 2-(6-azaspiro[3.3]heptan-2-yl)acetate
• ethyl 2-{2-azaspiro[3.3]heptan-6-yl}acetate
• 2-Azaspiro[3.3]heptane-6-acetic acid, ethyl ester
• Ethyl 2-(2-azaspiro[3.3]heptan-6-yl)acetate
• ethyl 2-{2-azaspiro3.3heptan-6-yl}acetate

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)3-8-4-10(5-8)6-11-7-10/h8,11H,2-7H2,1H3
• InChI Key： PPOPKVADCIPAKB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 258.0±13.0 °C(Predicted)
• pka: 11.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on ethyl 2-{2-azaspiro3.3heptan-6-yl}acetate

Ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}Acetate: A Comprehensive Overview

Ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}Acetate, identified by the CAS number 1590372-78-3, is a unique organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of an azaspiro group, which introduces nitrogen into the ring system, enhancing its chemical reactivity and biological activity.

The molecular structure of ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate consists of a central spiro atom (a nitrogen atom in this case) connected to two cyclopropane rings and an ethyl acetate group. The nitrogen atom at the spiro position imparts a significant influence on the electronic properties of the molecule, making it a promising candidate for various applications in drug design and materials science. Recent studies have highlighted the potential of such azaspiro compounds in modulating enzyme activity and serving as scaffolds for bioactive molecules.

One of the key aspects of this compound is its ability to form hydrogen bonds due to the presence of oxygen atoms in the ethyl acetate group. This property is crucial for its interaction with biological systems, particularly in drug delivery and receptor binding. Researchers have explored the use of ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate as a precursor for synthesizing more complex bioactive molecules, leveraging its structural versatility and reactivity.

The synthesis of ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate involves a multi-step process that typically begins with the preparation of the azaspiro ring system. This is followed by functionalization with an ethyl acetate group through nucleophilic substitution or other suitable reactions. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and research purposes.

In terms of applications, ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate has shown promise in the development of new drug candidates targeting various therapeutic areas, including central nervous system disorders and infectious diseases. Its unique structure allows for selective binding to specific protein targets, making it a valuable tool in medicinal chemistry. Additionally, this compound has been studied for its potential role in catalysis, where its spiro structure can serve as a chiral catalyst for asymmetric synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate with greater accuracy. These studies suggest that the compound has favorable absorption and distribution characteristics, which are essential for its effectiveness as a drug candidate. Furthermore, preliminary toxicity studies indicate that it exhibits low toxicity at therapeutic concentrations, making it a safer option for clinical applications.

The study of ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate has also contributed to our understanding of spiro compounds' role in molecular recognition and self-assembling systems. Its ability to form supramolecular structures through non-covalent interactions has opened new avenues for research in nanotechnology and materials science.

In conclusion, ethyl 2-{2-Azaspiro[3.3]Heptan-6-yl}acetate (CAS No.: 1590372-78-3) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future research and development efforts across academia and industry.